![molecular formula C20H22FN3O4S B6441082 1-{5-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,3-dihydro-1H-indol-1-yl}ethan-1-one CAS No. 2548995-70-4](/img/structure/B6441082.png)
1-{5-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,3-dihydro-1H-indol-1-yl}ethan-1-one
Description
The compound “1-{5-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,3-dihydro-1H-indol-1-yl}ethan-1-one” is a complex organic molecule. It has a molecular formula of C16H24FN3O3S and a molecular weight of 357.44 . The structure includes a pyrrolidin-1-yl group, a sulfonyl group, and a 5-fluoropyridin-2-yl group .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups. It has a pyrrolidin-1-yl group, which is a type of nitrogen-containing heterocycle. It also contains a sulfonyl group, which is a sulfur atom double-bonded to two oxygen atoms and single-bonded to another carbon or hydrogen atom . Additionally, it contains a 5-fluoropyridin-2-yl group, which is a pyridine ring (a six-membered aromatic ring with one nitrogen atom and five carbon atoms) with a fluorine atom attached at the 5-position .Mechanism of Action
Target of Action
Similar compounds have been found to targetneuropeptide receptors , such as the orexin receptors . These receptors play a crucial role in regulating wakefulness and sleep .
Biochemical Pathways
If it acts on the orexin receptors, it could affect theorexinergic system , which is involved in the regulation of sleep-wake cycles .
Pharmacokinetics
Similar compounds have been found to havehigh oral bioavailability and low to moderate clearance in preclinical species .
Result of Action
If it acts as an antagonist to the orexin receptors, it could lead to increased sleepiness or decreased wakefulness .
properties
IUPAC Name |
1-[5-[3-[(5-fluoropyridin-2-yl)oxymethyl]pyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O4S/c1-14(25)24-9-7-16-10-18(3-4-19(16)24)29(26,27)23-8-6-15(12-23)13-28-20-5-2-17(21)11-22-20/h2-5,10-11,15H,6-9,12-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNABKAKWVHAJJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)N3CCC(C3)COC4=NC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{5-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,3-dihydro-1H-indol-1-yl}ethan-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-cyclopropyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B6441003.png)
![4-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-1,2-dihydrophthalazin-1-one](/img/structure/B6441012.png)
![7-methoxy-3-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one](/img/structure/B6441018.png)
![7-methoxy-3-{[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one](/img/structure/B6441021.png)
![1-(3-chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine](/img/structure/B6441029.png)
![3-cyclopropyl-N-(quinolin-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B6441039.png)
![4-({1-[4-(trifluoromethoxy)benzenesulfonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide](/img/structure/B6441044.png)
![2-(1,2-benzoxazol-3-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one](/img/structure/B6441060.png)
![3-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]piperidin-4-yl}methyl)-7-methoxy-3,4-dihydroquinazolin-4-one](/img/structure/B6441061.png)
![5-methoxy-2-({1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}oxy)pyrimidine](/img/structure/B6441062.png)
![3-(2-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one](/img/structure/B6441072.png)
![3-methoxy-6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}-2-methyl-2H-indazole](/img/structure/B6441078.png)
![7-methoxy-3-{[1-(4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one](/img/structure/B6441085.png)
![4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole](/img/structure/B6441092.png)